Cas no 2229632-13-5 (6-chloro-3-(prop-2-yn-1-yl)-1H-indole)

• Product Name: 6-chloro-3-(prop-2-yn-1-yl)-1H-indole
• CAS No: 2229632-13-5
• MF: C₁₁H₈ClN
• MW: 189.640921592712
• CID: 6496527
• PubChem ID: 165686103
• Update Time: 2025-05-23

6-chloro-3-(prop-2-yn-1-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-(prop-2-yn-1-yl)-1H-indole
• EN300-2004409
• 2229632-13-5

• Inchi： 1S/C11H8ClN/c1-2-3-8-7-13-11-6-9(12)4-5-10(8)11/h1,4-7,13H,3H2
• InChI Key： YEKIECBPIILYCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CC#C

Computed Properties

• Exact Mass: 189.0345270g/mol
• Monoisotopic Mass: 189.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-chloro-3-(prop-2-yn-1-yl)-1H-indole

6-Chloro-3-(Prop-2-Yn-1-Yl)-1H-lndole: A Comprehensive Overview

6-Chloro-3-(prop-2-yn-1-yl)-1H-indole is a structurally unique heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound, identified by the CAS number 2229632-13-5, belongs to the indole family, which has been extensively studied due to its versatile applications in drug discovery and materials science. The presence of a chlorine atom at the 6-position and a propargyl group at the 3-position introduces intriguing electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 6-chloro-3-(propargyl)indole has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods not only enhance the efficiency of synthesis but also pave the way for the incorporation of additional functional groups, thereby expanding its utility in medicinal chemistry. Recent studies have highlighted its role as a building block in the construction of bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators.

One of the most compelling aspects of 6-chloro-indole derivatives is their ability to participate in click chemistry reactions. The propargyl group, being a strained alkyne, undergoes efficient cycloaddition reactions with azides or other nucleophiles, leading to the formation of stable triazole or tetrazole rings. This property has been exploited in the design of drug delivery systems and bioconjugates, where precise control over molecular architecture is crucial.

From a biological standpoint, 6-chloro-indole-based compounds have shown promising activity against various disease targets. For instance, recent research has demonstrated that certain analogs exhibit potent anti-cancer properties by inhibiting key enzymes involved in cell proliferation and apoptosis. Additionally, these compounds have been investigated for their potential as anti-inflammatory agents and neuroprotective drugs, underscoring their broad therapeutic potential.

In terms of material science applications, indole derivatives with alkyne substituents are being explored as precursors for advanced materials such as coordination polymers and metal organic frameworks (MOFs). The combination of aromaticity from the indole ring and reactivity from the alkyne group allows for the creation of highly ordered structures with tailored properties, making them suitable for gas storage, catalysis, and sensing applications.

The development of green chemistry approaches for synthesizing 6-chloro-indole derivatives is another area that has garnered significant attention. Researchers are increasingly adopting catalytic systems that minimize waste generation and reduce environmental impact. For example, microwave-assisted synthesis and enzymatic catalysis are being employed to streamline the production process while maintaining high yields.

In conclusion, 6-chloro-3-(propargyl)indole (CAS 2229632-13-5) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure enables it to serve as both a building block for complex molecules and a functional material in its own right. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly play an increasingly important role in advancing both academic research and industrial innovations.